Cas no 1189460-01-2 (3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride)

• Product Name: 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride
• CAS No: 1189460-01-2
• MF: C₁₇H₁₈ClF₃N₄O₂
• MW: 402.798633098602
• CID: 5871446
• PubChem ID: 45284002
• Update Time: 2025-10-20

3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(6-methoxypyridazin-3-yl)piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone:hydrochloride
• 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride
• F5078-0066
• VU0633703-1
• [4-(6-methoxypyridazin-3-yl)piperazin-1-yl]-[2-(trifluoromethyl)phenyl]methanone;hydrochloride
• AKOS026684879
• (4-(6-methoxypyridazin-3-yl)piperazin-1-yl)(2-(trifluoromethyl)phenyl)methanone hydrochloride
• 1189460-01-2

• Inchi： 1S/C17H17F3N4O2.ClH/c1-26-15-7-6-14(21-22-15)23-8-10-24(11-9-23)16(25)12-4-2-3-5-13(12)17(18,19)20;/h2-7H,8-11H2,1H3;1H
• InChI Key： AVUZBGDDEKWVON-UHFFFAOYSA-N
• SMILES： [H]Cl.C(N1CCN(C2=NN=C(OC)C=C2)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Computed Properties

• Exact Mass: 402.1070380g/mol
• Monoisotopic Mass: 402.1070380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride

Comprehensive Overview of 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride (CAS No. 1189460-01-2)

In the rapidly evolving field of pharmaceutical and chemical research, 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride (CAS No. 1189460-01-2) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of pyridazine derivatives, which are known for their versatility in drug discovery and development. Researchers and industry professionals frequently search for terms like "pyridazine-based compounds", "trifluoromethyl benzoyl piperazine derivatives", and "CAS 1189460-01-2 applications", reflecting the growing interest in this molecule.

The molecular structure of 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride features a piperazine ring linked to a pyridazine core, with a trifluoromethyl benzoyl substituent. This configuration is particularly noteworthy because it combines the electron-withdrawing effects of the trifluoromethyl group with the hydrogen-bonding capabilities of the piperazine moiety. Such features are often explored in the context of central nervous system (CNS) drug development, a hot topic in current research. Searches related to "CNS-targeting pyridazine compounds" and "piperazine derivatives in neurology" highlight the relevance of this compound in addressing unmet medical needs.

One of the most frequently asked questions about CAS No. 1189460-01-2 revolves around its synthetic pathways and scale-up potential. The compound's synthesis typically involves multi-step reactions, including amidation and nucleophilic substitution, which are critical for achieving high purity and yield. Industry professionals often search for "optimized synthesis of trifluoromethyl benzoyl piperazine derivatives" or "large-scale production of pyridazine-based pharmaceuticals", underscoring the demand for efficient manufacturing processes. Additionally, the inclusion of a hydrochloride salt in the final product enhances its solubility, a property highly valued in formulation development.

Another area of interest is the potential biological activity of 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride. Preliminary studies suggest that similar compounds exhibit affinity for G-protein-coupled receptors (GPCRs), which are pivotal targets in neuropharmacology and oncology. This aligns with trending searches such as "GPCR modulators with pyridazine scaffolds" and "trifluoromethyl compounds in cancer research". While specific data on this compound's efficacy is still emerging, its structural analogs have shown promise in preclinical models, fueling further investigation.

From a regulatory and safety perspective, CAS No. 1189460-01-2 is subject to standard laboratory handling protocols. Although it is not classified as a hazardous material, researchers often inquire about "material safety data sheets (MSDS) for pyridazine derivatives" and "handling guidelines for trifluoromethyl-containing compounds". These queries reflect the broader emphasis on workplace safety and compliance in chemical research. Furthermore, the compound's stability under various conditions, such as temperature and pH, is a recurring topic in forums and academic discussions.

In conclusion, 3-methoxy-6-{4-[2-(trifluoromethyl)benzoyl]piperazin-1-yl}pyridazine hydrochloride (CAS No. 1189460-01-2) represents a compelling subject of study due to its multifunctional structure and potential therapeutic applications. Its relevance to CNS disorders, GPCR modulation, and drug formulation positions it at the intersection of several high-impact research areas. As the scientific community continues to explore its properties, this compound is likely to remain a focal point for innovation in medicinal chemistry and beyond.